antimony(3+);tritetrafluoroborate

Specification

• CAS No.: 14486-20-5
• Molecular Formula: B3F12Sb
• Molecular Weight: 382.2 g/mol
• IUPAC Name: antimony(3+);tritetrafluoroborate
• Standard InChI: InChI=1S/3BF4.Sb/c3*2-1(3,4)5;/q3*-1;+3
• Standard InChI Key: PGFNTKZOUHWLIN-UHFFFAOYSA-N
• SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[B-](F)(F)(F)F.[Sb+3]
• Canonical SMILES: [B-](F)(F)(F)F.[B-](F)(F)(F)F.[B-](F)(F)(F)F.[Sb+3]

Introduction

Chemical Properties and Structure

Antimony(3+);tritetrafluoroborate, with the CAS number 14486-20-5, has a molecular formula of B3F12Sb and a molecular weight of 382.2 g/mol. The compound consists of an antimony(III) cation (Sb3+) coordinated with three tetrafluoroborate (BF4-) anions. The chemical structure can be represented using the SMILES notation: B-(F)(F)F.B-(F)(F)F.B-(F)(F)F.[Sb+3]. This notation illustrates the ionic nature of the compound, with the antimony cation carrying a +3 charge and each tetrafluoroborate anion carrying a -1 charge.
The standard InChI representation, InChI=1S/3BF4.Sb/c32-1(3,4)5;/q3-1;+3, further confirms the chemical composition and ionic character of the compound. The structure likely exhibits a coordination geometry around the antimony center that reflects its electronic configuration and the spatial arrangements of the tetrafluoroborate anions.
Table 1: Basic Chemical Information for Antimony(3+);Tritetrafluoroborate

Property	Value
CAS Number	14486-20-5
Molecular Formula	B3F12Sb
Molecular Weight	382.2 g/mol
IUPAC Name	antimony(3+);tritetrafluoroborate
Standard InChIKey	PGFNTKZOUHWLIN-UHFFFAOYSA-N
PubChem Compound ID	167104

Comparison with Related Compounds

To better understand antimony(3+);tritetrafluoroborate, it is instructive to compare it with related compounds. Other metal tetrafluoroborate compounds, such as chromium tetrafluoroborate Cr(NH3)63, have been studied using X-ray diffraction methods. These studies reveal how the tetrafluoroborate anions pack in crystal structures and interact with metal centers.
Similarly, organobismuth tetrafluoroborates, which feature the closely related bismuth element (in the same group as antimony), provide insight into potential structural features. For instance, hypervalent organobismuth(III) tetrafluoroborate compounds with the formula C6H11N(CH2C6H4)2BiBF4 have been reported to exhibit a pseudotrigonal bipyramidal structure and demonstrate Lewis acid properties.